18-(3,4-Dimethoxyphenyl)-15-(2-morpholin-4-ylethyl)-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12(17),13-heptaen-16-imine
18-(3,4-Dimethoxyphenyl)-15-(2-morpholin-4-ylethyl)-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12(17),13-heptaen-16-imine
Functionally Selective Antagonist of the Neuropeptide-S Receptor (NPSR); High Quality Biochemicals for Research Uses
Brand Name:
Vulcanchem
CAS No.:
848681-19-6
VCID:
VC0006159
InChI:
InChI=1S/C29H30N4O4/c1-34-22-9-8-20(17-24(22)35-2)25-26-21-6-4-3-5-19(21)7-10-23(26)37-29-27(25)28(30)33(18-31-29)12-11-32-13-15-36-16-14-32/h3-10,17-18,25,30H,11-16H2,1-2H3
SMILES:
COC1=C(C=C(C=C1)C2C3=C(C=CC4=CC=CC=C43)OC5=C2C(=N)N(C=N5)CCN6CCOCC6)OC
Molecular Formula:
C29H30N4O4
Molecular Weight:
498.6 g/mol
18-(3,4-Dimethoxyphenyl)-15-(2-morpholin-4-ylethyl)-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12(17),13-heptaen-16-imine
CAS No.: 848681-19-6
Inhibitors
VCID: VC0006159
Molecular Formula: C29H30N4O4
Molecular Weight: 498.6 g/mol
![18-(3,4-Dimethoxyphenyl)-15-(2-morpholin-4-ylethyl)-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12(17),13-heptaen-16-imine - 848681-19-6](/images/no_structure.jpg)
| CAS No. | 848681-19-6 |
|---|---|
| Product Name | 18-(3,4-Dimethoxyphenyl)-15-(2-morpholin-4-ylethyl)-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12(17),13-heptaen-16-imine |
| Molecular Formula | C29H30N4O4 |
| Molecular Weight | 498.6 g/mol |
| IUPAC Name | 18-(3,4-dimethoxyphenyl)-15-(2-morpholin-4-ylethyl)-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12(17),13-heptaen-16-imine |
| Standard InChI | InChI=1S/C29H30N4O4/c1-34-22-9-8-20(17-24(22)35-2)25-26-21-6-4-3-5-19(21)7-10-23(26)37-29-27(25)28(30)33(18-31-29)12-11-32-13-15-36-16-14-32/h3-10,17-18,25,30H,11-16H2,1-2H3 |
| Standard InChIKey | HTAQOIIMDZRODK-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)C2C3=C(C=CC4=CC=CC=C43)OC5=C2C(=N)N(C=N5)CCN6CCOCC6)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C2C3=C(C=CC4=CC=CC=C43)OC5=C2C(=N)N(C=N5)CCN6CCOCC6)OC |
| Description | Functionally Selective Antagonist of the Neuropeptide-S Receptor (NPSR); High Quality Biochemicals for Research Uses |
| Synonyms | 10-(2-Morpholinoethyl)-11-imino-12-(m,p-dimethoxyphenyl)-10,11-dihydro-12H-naphtho[1/',2/':5,6]-pyrano [2,3-d]pyrimidine |
| PubChem Compound | 3719993 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume